4-(4-Chlorostyryl)-2-(2-propynylsulfanyl)pyrimidine
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Description
4-(4-Chlorostyryl)-2-(2-propynylsulfanyl)pyrimidine is a useful research compound. Its molecular formula is C15H11ClN2S and its molecular weight is 286.78. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Analysis and Molecular Docking
A study conducted by Alzoman et al. (2015) utilized spectroscopic techniques like FT-IR and FT-Raman to analyze a compound structurally similar to 4-(4-Chlorostyryl)-2-(2-propynylsulfanyl)pyrimidine. The study also engaged in molecular docking, suggesting potential inhibitory activity against GPb, indicating possible anti-diabetic properties (Alzoman et al., 2015).
Crystal Structure Analysis
Glidewell et al. (2003) investigated the crystal structure of a compound related to this compound, revealing insights into its molecular interactions and potential applications in designing compounds with specific properties (Glidewell et al., 2003).
Synthesis and Application in Heterocyclic Systems
Research by Bassyouni and Fathalla (2013) focused on the synthesis of heterocyclic sulfanylpyrimidin-4(3H)-one derivatives, emphasizing the wide spectrum of biological activities these compounds, including those structurally similar to this compound, can offer (Bassyouni & Fathalla, 2013).
Optical Properties and Molecular Dynamics
A study by Murthy et al. (2019) synthesized a related compound and conducted extensive spectroscopic studies along with quantum chemical calculations. This research is essential for understanding the optical properties and molecular dynamics, which could be relevant to the application of this compound in materials science (Murthy et al., 2019).
Antiviral Activity
Research by Saxena et al. (1988) on structurally similar compounds provides insights into the potential antiviral activity of this compound, which could be explored further for medical applications (Saxena et al., 1988).
Properties
IUPAC Name |
4-[(E)-2-(4-chlorophenyl)ethenyl]-2-prop-2-ynylsulfanylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2S/c1-2-11-19-15-17-10-9-14(18-15)8-5-12-3-6-13(16)7-4-12/h1,3-10H,11H2/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZOKQLIUVKIPOT-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCSC1=NC=CC(=N1)C=CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCSC1=NC=CC(=N1)/C=C/C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.